Cas no 67229-93-0 (Benzothiazole, 2-(4-isocyanatophenyl)-6-methyl-)

• Product Name: Benzothiazole, 2-(4-isocyanatophenyl)-6-methyl-
• CAS No: 67229-93-0
• MF: C₁₅H₁₀N₂OS
• MW: 266.317701816559
• CID: 395146
• PubChem ID: 4616898
• Update Time: 2025-05-28

Benzothiazole, 2-(4-isocyanatophenyl)-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole, 2-(4-isocyanatophenyl)-6-methyl-
• 4-(6-Methyl-2-benzothiazolyl)phenyl isocyanate
• 2-(4-isocyanatophenyl)-6-methyl-1,3-benzothiazole
• starbld0000288
• DKMGYFQSCKPSEQ-UHFFFAOYSA-N
• 4-(6-methyl-2-benzo[d]thiazolyl)phenylisocyanate
• 2-(4-Isocyanato-phenyl)-6-methyl-benzothiazole
• 2-(4-isocyanatophenyl)-6-methylbenzo[d]thiazole
• AKOS015889071
• 67229-93-0
• 4-(6-Methyl-2-benzothiazolyl)phenyl isoc yanate
• 4-(6-Methyl-2-benzothiazolyl)phenyl isocyanate, suitable for fluorescence, >=98.0% (HPLC)
• 2-(4'-Isocyanatophenyl)-6-methylbenzthiazol
• 4-(6-METHYL-2-BENZOTHIAZOLYL)PHENYLISOCYANATE
• SCHEMBL592010
• DTXSID30404936

• Inchi： 1S/C15H10N2OS/c1-10-2-7-13-14(8-10)19-15(17-13)11-3-5-12(6-4-11)16-9-18/h2-8H,1H3
• InChI Key： DKMGYFQSCKPSEQ-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC(=CC=2)N=C=O)=NC2C=CC(C)=CC1=2

Computed Properties

• Exact Mass: 266.05100
• Monoisotopic Mass: 266.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 70.6Ų

Experimental Properties

• Color/Form: Beige crystal
• Melting Point: 140-150 °C (dec.)
• PSA: 70.56000
• LogP: 4.23900
• Solubility: Not available

Benzothiazole, 2-(4-isocyanatophenyl)-6-methyl- Security Information

• WGK Germany：3
• Safety Instruction： 22-24/25
• FLUKA BRAND F CODES：8-10-21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on Benzothiazole, 2-(4-isocyanatophenyl)-6-methyl-

Research Brief on Benzothiazole, 2-(4-isocyanatophenyl)-6-methyl- (CAS: 67229-93-0) in Chemical Biology and Pharmaceutical Applications

Benzothiazole derivatives have garnered significant attention in recent years due to their versatile applications in medicinal chemistry, material science, and chemical biology. Among these, the compound Benzothiazole, 2-(4-isocyanatophenyl)-6-methyl- (CAS: 67229-93-0) has emerged as a promising candidate for pharmaceutical development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

The compound 67229-93-0 is characterized by the presence of an isocyanate functional group, which enhances its reactivity and utility in chemical modifications. Recent studies have explored its role as a key intermediate in the synthesis of novel benzothiazole-based therapeutics. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in forming stable conjugates with amino acids, paving the way for targeted drug delivery systems.

In terms of biological activity, Benzothiazole, 2-(4-isocyanatophenyl)-6-methyl- has shown notable anti-inflammatory and anticancer properties. A preclinical study conducted by researchers at the University of Cambridge revealed that derivatives of this compound exhibited potent inhibition of cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory pathways. Additionally, its ability to modulate apoptosis in cancer cell lines suggests potential applications in oncology.

The synthesis of 67229-93-0 has also been optimized in recent years. A 2022 publication in Organic Letters detailed a novel, high-yield synthetic route using palladium-catalyzed cross-coupling reactions, which significantly reduced production costs and improved scalability. This advancement is critical for facilitating large-scale pharmaceutical production.

Despite these promising developments, challenges remain. The compound's stability under physiological conditions and its pharmacokinetic profile require further investigation. Ongoing research aims to address these gaps, with preliminary data suggesting that encapsulation in nanoparticle carriers could enhance its bioavailability and therapeutic efficacy.

In conclusion, Benzothiazole, 2-(4-isocyanatophenyl)-6-methyl- (CAS: 67229-93-0) represents a compelling area of research in chemical biology and drug development. Its multifunctional properties and adaptability in synthetic chemistry position it as a valuable scaffold for future pharmaceutical innovations. Continued exploration of its mechanisms and applications will likely yield significant contributions to the field.